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Introduction

The urban agglomeration of Teresina, located in the semiarid northeast of Brazil, has
experienced significant and accelerated urban development over the past four decades.[1][2]
This rapid expansion necessitates effective monitoring to support sustainable urban planning
and management. Remote sensing, utilizing satellite imagery, offers a powerful and cost-
effective tool for tracking land use and land cover (LULC) changes associated with urban
growth.[3] By analyzing historical and current satellite data, researchers and urban planners
can quantify the rate of expansion, identify patterns of development, and assess the
environmental impacts of urbanization.[4][5]

Key Concepts and Applications

o Spatiotemporal Analysis: Remote sensing allows for the analysis of urban growth patterns
across both space and time. By comparing satellite images from different years, it is possible
to map the historical expansion of the urban footprint.[2]

e Land Use/Land Cover (LULC) Classification: Satellite imagery can be classified into different
LULC categories, such as urban/built-up areas, vegetation, water bodies, and bare soil. This
helps in understanding how other land covers are being converted to urban uses.[2][4]
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» Urban Fabric Analysis: High-resolution imagery, such as that from Sentinel-2, enables a
more detailed analysis of the urban fabric. This includes identifying different types of urban
surfaces like ceramic roofs, other roof types, and impervious surfaces (e.g., roads, parking
lots), providing insights into the density and characteristics of urban development.[2]

e Environmental Impact Assessment: The data derived from remote sensing can be used to
assess the environmental consequences of urban growth, such as the loss of green spaces
and the increase in land surface temperature, which contributes to the urban heat island
effect.[3][4][6]

» Sustainable Development Goals (SDG) Monitoring: Remote sensing techniques are
instrumental in monitoring progress towards Sustainable Development Goal 11, which aims
to make cities and human settlements inclusive, safe, resilient, and sustainable. Specifically,
it helps in tracking the ratio of land consumption rate to population growth rate.[7][8]

Available Satellite Data

e Landsat Program: The Landsat series of satellites provides a continuous historical archive of
Earth imagery since the 1980s. Its moderate spatial resolution (30 meters) is well-suited for
long-term monitoring of urban sprawl.[2][6]

o Sentinel-2: Part of the European Space Agency's Copernicus program, the Sentinel-2
satellites offer higher spatial resolution (10-20 meters) and have become a valuable resource
for more detailed urban mapping since their launch in 2015.[2][6]

¢ High-Resolution Imagery: For very detailed analysis, such as identifying specific tree species
within the urban environment, high-resolution commercial satellite imagery (e.g., Worldview-
2) can be utilized.[9]

Analytical Platforms

e Google Earth Engine (GEE): A cloud-based platform that provides access to a vast catalog
of satellite imagery and the computational power to process it. GEE is particularly useful for
large-scale, long-term urban growth analysis.[1][2]

e Geographic Information Systems (GIS) Software: Software such as ArcGIS and SPRING are
used for image processing, classification, and generating thematic maps of urban expansion.
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Experimental Protocols
Protocol 1: Long-Term Urban Sprawl Analysis using Landsat Imagery

This protocol outlines the methodology for analyzing the historical urban expansion of Teresina
from 1985 to 2018 using the Landsat dataset on the Google Earth Engine platform.[2]

o Data Acquisition:

o Access Landsat 5 TM, Landsat 7 ETM+, and Landsat 8 OLI/TIRS satellite imagery through
the Google Earth Engine data catalog for the Teresina-Timon conurbation area.

o Select images with minimal cloud cover for the desired years (e.g., 1985, 2012, 2018).
¢ Image Pre-processing:

o Apply standard pre-processing techniques, including atmospheric correction, to convert
top-of-atmosphere reflectance to surface reflectance.

o Create cloud, shadow, and water masks to exclude these areas from the analysis.
» Image Classification:
o Employ a supervised classification algorithm, such as the Random Forest classifier.[2]

o Create training samples by digitizing polygons for different LULC classes (e.g., urban area,
vegetation, water, bare soil) based on visual interpretation of high-resolution imagery and
ground truth data.

o Train the Random Forest model using the training samples and a combination of spectral
bands and indices (e.g., NDVI, NDBI).

o Apply the trained classifier to the satellite images for each year to generate LULC maps.

o Post-Classification Analysis:
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o Use a post-classification change detection method to compare the LULC maps from
different years.[12]

o Quantify the area of each LULC class for each year to determine the extent of urban

expansion.

o Calculate the annual rate of urban growth.

e Accuracy Assessment:
o Generate a confusion matrix to evaluate the accuracy of the classification.

o Calculate overall accuracy, producer's accuracy, user's accuracy, and the Kappa
coefficient using an independent set of validation points.

Protocol 2: Urban Fabric Analysis using Sentinel-2 Imagery

This protocol details the methodology for mapping the intra-urban structures of Teresina in
2019 using Sentinel-2 data.[2]

o Data Acquisition:

o Obtain Sentinel-2 MSI (MultiSpectral Instrument) imagery for the Teresina area for the
year 2019 via the Google Earth Engine platform.

» Image Pre-processing:
o Perform atmospheric correction and cloud masking as described in Protocol 1.
o Feature Extraction and Classification:

o Utilize the higher spatial resolution of Sentinel-2 (10m and 20m bands) to define more

specific urban LULC classes:
= Residential - Ceramic roofs
= Residential - Other roofs

» |Impervious surfaces (roads, pavement)
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o Employ a Random Forest classifier, training it with detailed training samples for each of
the specified urban fabric classes.

e Mapping and Quantification:
o Generate a detailed urban fabric map for 2019.

o Calculate the percentage of the urban area covered by each class (e.g., ceramic roofs,
other roofs, impervious surfaces).

Quantitative Data Summary

Table 1: Urban Area Expansion in Teresina (1985-2018)

Year Urban Area (km?)
1985 70.34
2018 159.02

Source:[2]

Table 2: Annual Urban Growth Rate in Teresina (1985-2018)

Metric Value
Average Annual Growth Rate 3.05%
Source:[2]

Table 3: Land Use/Land Cover in Teresina's Urban Area (2019)

Land Use/Land Cover Class Percentage of Urban Area
Residential - Ceramic Roofs 28.02%

Residential - Other Roofs 11.97%

Impervious Surface 5.67%
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Source:[2]

Table 4: Land Consumption Per Capita (LCpC) in Teresina

Year LCpC (m?#inhabitant)
2000 190.83
2006 181.00
2007 184.67
2019 242.11
Source:[6]
Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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